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Compound of Interest

Compound Name: (2s,3s)-3-Methylglutamic acid

Cat. No.: B1579452

Get Quote

Executive Summary & Compound Profile
(2S,3S)-3-Methylglutamic acid is a conformationally restricted analogue of L-glutamic acid. It

acts as a potent and selective inhibitor of excitatory amino acid transporters (EAATs) and a

glutamate receptor agonist. While often not classified as "Acutely Toxic" (Category 1 or 2)

under GHS, its high bioactivity necessitates that it be treated with the same rigor as

pharmacologically active substances (PB-OEL categories).

Operational Directive: Treat all waste containing this compound as Hazardous Chemical

Waste. Do not dispose of via sanitary sewer systems.
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Property Data Relevance to Disposal

Chemical Name (2S,3S)-3-Methylglutamic acid Identification

CAS Number
Varies by salt (e.g., 910548-

22-0 for HCl)
Regulatory tracking

Molecular Formula C₆H₁₁NO₄
Nitrogen content (NOx

potential upon incineration)

Solubility
Water-soluble; sparingly

soluble in organics

Dictates liquid waste stream

(Aqueous)

Acidity (pKa)
~2.1 (α-COOH), ~4.1 (γ-

COOH), ~9.5 (NH₃⁺)

Compatible with acidic/neutral

aqueous waste

Stability Stable under normal conditions
No special stabilization

required for waste storage

Waste Segregation Strategy
Effective disposal begins with segregation.[1] Mixing incompatible streams is the primary cause

of laboratory waste accidents.

Compatibility Matrix
Compatible: Aqueous acidic solutions, dilute buffers, other non-halogenated organic acids.

INCOMPATIBLE (Do Not Mix):

Strong Oxidizers: (e.g., Nitric acid, Perchlorates) – Risk of violent reaction and toxic gas

evolution.

Strong Bases: (e.g., Sodium Hydroxide > 1M) – Exothermic neutralization may pressurize

containers.

Bleach (Hypochlorite): Reaction with the primary amine group can form chloramines

(toxic/irritant vapors).
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Disposal Workflows
The following workflows utilize a "Cradle-to-Grave" tracking approach.

Workflow A: Solid Waste Disposal
Applicability: Pure compound, expired stock, contaminated weighing boats, gloves, and paper

towels.[1]

Containment: Place solid waste in a clear, wide-mouth polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "(2S,3S)-3-Methylglutamic acid" (Do not use abbreviations like "3-MG").

Hazard Checkbox: Mark "Toxic" and "Irritant".

Debris Management: Double-bag contaminated gloves and bench paper in a clear

biohazard/chemical waste bag (often orange or clear with hazard symbols) before placing in

the solid waste drum.

Workflow B: Liquid Waste Disposal
Applicability: Stock solutions, cell culture media containing the compound, HPLC effluents.

Step-by-Step Protocol:

Determine Solvent Base:

Aqueous (>90% water): Use the Aqueous Waste stream.

Organic (>10% solvent): Use the Organic Solvent stream (segregated by Halogenated vs.

Non-Halogenated).

pH Check: Ensure the solution pH is between 3 and 10. If highly acidic/basic, neutralize

slowly before adding to the carboy to prevent heat generation.

Transfer: Pour into the designated HDPE carboy using a funnel. Close the cap immediately

(Open containers are a major EPA violation).
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Rinse: Triple-rinse empty stock vials with water; add rinsate to the liquid waste. Deface the

label on the empty vial and discard as glass waste.

Visual Decision Tree: Disposal Logic
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Figure 1: Decision logic for segregating (2S,3S)-3-Methylglutamic acid waste streams.
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In the event of a spill, immediate action prevents exposure and contamination.[2]

PPE Required: Nitrile gloves (double-gloved recommended), safety goggles, lab coat. N95

mask if powder is aerosolized.

Spill Management Workflow
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Figure 2: Operational workflow for managing spills in the laboratory.

Regulatory & Compliance Notes
RCRA Classification: While not explicitly P-listed or U-listed (40 CFR 261.33), this compound

should be managed as a Characteristic Waste if mixed with solvents, or under the "General

Duty Clause" due to its biological activity.

Drain Disposal: Strictly Prohibited.[1] The Clean Water Act and local POTW (Publicly Owned

Treatment Works) regulations forbid the discharge of pharmacologically active agents.

Final Destruction: The preferred method for final disposal by your waste contractor is

Incineration, which ensures thermal destruction of the amino acid backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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